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Compound of Interest

Compound Name: AR-C133913XX

Cat. No.: B611372 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount for ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for AR-C133913XX, a metabolite of the antiplatelet drug Ticagrelor.

Adherence to these guidelines is essential for minimizing risks and maintaining a safe research

environment.

AR-C133913XX, also known as Ticagrelor metabolite M5, is a key compound in the study of

Ticagrelor's metabolic fate.[1] While a specific Safety Data Sheet (SDS) for AR-C133913XX is

not readily available, the disposal procedures should be handled with the same level of caution

as the parent compound, Ticagrelor. The SDS for Ticagrelor indicates that it is toxic to aquatic

life with long-lasting effects.[2] Therefore, it is crucial to prevent its release into the

environment.

Key Chemical and Safety Data
While specific quantitative data for the disposal of AR-C133913XX is not available, the

following table summarizes essential information derived from data for AR-C133913XX and its

parent compound, Ticagrelor.
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Property Value Source

Chemical Name

(1S,2S,3R,5S)-3-(7-Amino-5-

propylsulfanyltriazolo(4,5-

d)pyrimidin-3-yl)-5-(2-

hydroxyethoxy)cyclopentane-

1,2-diol

[1]

Molecular Formula C₁₄H₂₂N₆O₄S [3]

Molecular Weight 370.43 g/mol [3]

Known Hazards

Based on Ticagrelor: Toxic to

aquatic life with long-lasting

effects.

[2]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.
[4]

Primary Disposal Route
Approved hazardous waste

incineration plant.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of AR-
C133913XX. This procedure is based on general best practices for laboratory chemical waste

management and specific guidance for the parent compound, Ticagrelor.

1. Personal Protective Equipment (PPE): Before handling AR-C133913XX, ensure you are

wearing appropriate PPE, including safety glasses, chemical-resistant gloves (e.g., nitrile), and

a lab coat.[4]

2. Waste Segregation:

Solid Waste: Collect solid AR-C133913XX waste in a clearly labeled, sealed container. The

container should be compatible with the chemical and prevent any leakage.

Liquid Waste: Solutions containing AR-C133913XX should be collected in a designated,

sealed, and leak-proof waste container. Do not mix with other incompatible waste streams.
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Contaminated Materials: Any materials contaminated with AR-C133913XX, such as pipette

tips, gloves, and bench paper, should be disposed of as hazardous waste in a designated

container.

3. Labeling: All waste containers must be clearly labeled with the full chemical name "AR-
C133913XX" and the appropriate hazard symbols.

4. Storage: Store the sealed waste containers in a designated, well-ventilated, and secure area

away from incompatible materials, pending disposal.

5. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal contractor. The recommended method of disposal is incineration at an approved

facility. Do not dispose of AR-C133913XX down the drain or in regular trash.

Visualizing Key Pathways
To provide a broader context for researchers working with this compound, the following

diagrams illustrate the metabolic pathway of Ticagrelor and the P2Y12 signaling pathway it

targets.
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Caption: Metabolic pathway of Ticagrelor to its major metabolites.
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Caption: Simplified P2Y12 receptor signaling pathway inhibited by Ticagrelor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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